Cas no 110073-83-1 (2-phenyl-1H-indole-6-carboxylic acid)

2-Phenyl-1H-indole-6-carboxylic acid is a heterocyclic organic compound featuring a phenyl-substituted indole core with a carboxylic acid functional group at the 6-position. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, and advanced materials. The carboxylic acid moiety enables further derivatization via amidation, esterification, or metal-catalyzed coupling reactions, while the indole scaffold offers potential biological activity. Its high purity and well-defined structure make it suitable for research in medicinal chemistry and material science. The compound is typically characterized by NMR, HPLC, and mass spectrometry to ensure consistency and reliability in experimental use.

2-phenyl-1H-indole-6-carboxylic acid structure

110073-83-1 structure

Product Name:2-phenyl-1H-indole-6-carboxylic acid

CAS No:110073-83-1

MF:C₁₅H₁₁NO₂

MW:237.253343820572

CID:1190330

PubChem ID:826252

Update Time:2025-05-28

2-phenyl-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-6-carboxylic acid, 2-phenyl-
- 2-phenyl-1H-indole-6-carboxylic acid
- G54471
- SCHEMBL3704691
- DB-393477
- DTXSID701291241
- AE-562/12222938
- CS-0116789
- Z3039225315
- AKOS005266791
- CHEMBL1475128
- 110073-83-1
- BWKYFLQHMXEKJX-UHFFFAOYSA-N
- EN300-1667035
- MLS001181024
- SMR000475852
- BDBM76612
- cid_826252
- HMS2785I18
- Oprea1_223468
- Inchi： 1S/C15H11NO2/c17-15(18)12-7-6-11-8-13(16-14(11)9-12)10-4-2-1-3-5-10/h1-9,16H,(H,17,18)
- InChI Key： BWKYFLQHMXEKJX-UHFFFAOYSA-N
- SMILES： OC(C1C=CC2C=C(C3C=CC=CC=3)NC=2C=1)=O

Computed Properties

Exact Mass: 237.07903
Monoisotopic Mass: 237.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 312
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 53.1Å²

Experimental Properties

PSA: 53.09

2-phenyl-1H-indole-6-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1667035-0.05g	2-phenyl-1H-indole-6-carboxylic acid	110073-83-1	95.0%	0.05g	$105.0	2025-02-19
Enamine	EN300-1667035-0.1g	2-phenyl-1H-indole-6-carboxylic acid	110073-83-1	95.0%	0.1g	$157.0	2025-02-19
Enamine	EN300-1667035-0.25g	2-phenyl-1H-indole-6-carboxylic acid	110073-83-1	95.0%	0.25g	$224.0	2025-02-19
Enamine	EN300-1667035-0.5g	2-phenyl-1H-indole-6-carboxylic acid	110073-83-1	95.0%	0.5g	$353.0	2025-02-19
Enamine	EN300-1667035-1.0g	2-phenyl-1H-indole-6-carboxylic acid	110073-83-1	95.0%	1.0g	$453.0	2025-02-19
Enamine	EN300-1667035-2.5g	2-phenyl-1H-indole-6-carboxylic acid	110073-83-1	95.0%	2.5g	$691.0	2025-02-19
Enamine	EN300-1667035-5.0g	2-phenyl-1H-indole-6-carboxylic acid	110073-83-1	95.0%	5.0g	$1087.0	2025-02-19
Enamine	EN300-1667035-10.0g	2-phenyl-1H-indole-6-carboxylic acid	110073-83-1	95.0%	10.0g	$1585.0	2025-02-19
Aaron	AR01ELB0-50mg	2-PHENYL-1H-INDOLE-6-CARBOXYLIC ACID	110073-83-1	95%	50mg	$170.00	2025-03-10
Aaron	AR01ELB0-100mg	2-PHENYL-1H-INDOLE-6-CARBOXYLIC ACID	110073-83-1	95%	100mg	$241.00	2025-03-10